![molecular formula C46H58NO22P2 · C18H46N3 B1164651 PtdIns (4)-P1-fluorescein (ammonium salt)](/img/no-structure.png)
PtdIns (4)-P1-fluorescein (ammonium salt)
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Overview
Description
The phosphatidylinositol (PtdIns) phosphates are membrane phospholipids that play critical roles in the generation and transmission of cellular signals. PtdIns-(4)-P1-fluorescein consists of PtdIns-(4)-P1 conjugated with fluorescein. Fluorescent phosphoinositide derivatives can be used both in vitro and in a range of cell types following delivery with polyamine carriers.
Scientific Research Applications
Cellular Signaling and Stress Response
Signal Transduction in Plant Cells : PtdIns(4,5)P(2), a phosphoinositide similar to PtdIns (4)-P1-fluorescein, is crucial in signaling pathways in animal cells. In plant cells, Arabidopsis showed an increased synthesis of PtdIns(4,5)P(2) in response to sodium chloride, potassium chloride, and sorbitol, suggesting its role in cellular signaling under salt and osmotic stress (Dewald et al., 2001).
Yeast Cell Response to Nitrogen : In yeast cells, a transient increase in Ins(1,4,5)P(3), a product of PtdIns(4,5)P(2) hydrolysis, was observed following ammonium sulfate addition. This did not lead to an increase in intracellular calcium, indicating unique signaling mechanisms independent of PtdIns(4,5)P(2) and phospholipase C (Bergsma et al., 2001).
Molecular Sensors and Visualization
Quantitative Monitoring in Cells : A method for monitoring the concentration and dynamics of PtdIns(4,5)P2 in living cells has been developed using a specific molecular sensor. This provides insights into the spatial distribution and fluctuation of PtdIns(4,5)P2 in response to stimuli (Yoon et al., 2010).
Imaging Cellular Lipids : In situ quantitative imaging of cellular lipids, including PtdIns(4,5)P2, is achievable with specially engineered sensors. This allows for exploration of lipid dynamics in living cells (Yoon et al., 2011).
Cellular Processes and Functions
Role in Yeast Cell Morphogenesis : PtdIns(4,5)P2 is essential for yeast cell morphogenesis, affecting actin organization and cell growth (Homma et al., 1998).
Synaptic Vesicle Trafficking : Impaired synthesis of PtdIns(4,5)P2 in nerve terminals leads to defects in synaptic vesicle trafficking, demonstrating its critical role in synaptic function (Di Paolo et al., 2004).
Transferrin Recycling Regulation : PtdIns[4,5]P2 availability regulates transferrin recycling kinetics in endocytic pathways, highlighting its role in organelle trafficking (Kim et al., 2006).
properties
Molecular Formula |
C46H58NO22P2 · C18H46N3 |
---|---|
Molecular Weight |
1343.5 |
InChI |
InChI=1S/C46H59NO22P2.4C4H10.C2H6/c1-2-3-4-6-10-13-37(51)66-29(25-65-71(62,63)69-44-41(54)39(52)43(40(53)42(44)55)68-70(59,60)61)24-64-36(50)12-9-7-5-8-11-20-47-45(56)26-14-17-30(33(21-26)46(57)58)38-31-18-15-27(48)22-34(31)67-35-23-28(49)16-19-32(35 |
InChI Key |
RLKCTGQEEOKAKX-SKNRBJLVSA-K |
SMILES |
O=C(C=C1)C=C(C1=C2C3=CC=C(C(NCCCCCCCC(OC[C@@H](OC(CCCCCCC)=O)COP(O[C@@H]4[C@H](O)[C@H](O)[C@@H](OP([O-])([O-])=O)[C@H](O)[C@H]4O)([O-])=O)=O)=O)C=C3C(O)=O)OC5=C2C=CC(O)=C5.CCCC.CCCC.CCCC.CCCC.CC |
synonyms |
1-(1-octadecanoyl-fluorescein-2R-octadecanoylphosphatidyl)inositol-4-phosphate, triethylammonium salt |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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